Cas no 185949-58-0 (1H-Benzimidazole-2-methanamine,6-chloro-a-methyl-)

• Product Name: 1H-Benzimidazole-2-methanamine,6-chloro-a-methyl-
• CAS No: 185949-58-0
• MF: C₉H₁₀ClN₃
• MW: 195.648800373077
• MDL: MFCD09881842
• CID: 114697
• PubChem ID: 24252558
• Update Time: 2025-04-18

1H-Benzimidazole-2-methanamine,6-chloro-a-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-methanamine,6-chloro-a-methyl-
• 1-(5-Chloro-1H-benzimidazol-2-yl)ethanamine
• 1-(5-chloro-1H-benz[d]imidazol-2-yl)-1-ethanone
• 1-(5-chloro-1H-benzimidazol-2-yl)ethanone
• 1-(5-chloro-1H-benzimidazol-2-yl)-ethylamine
• 1-(5-chloro-1H-benzo[d]imidazol-2-yl)-1-ethanone
• 1-(6-chloro-1H-benzimidazol-2-yl)ethanone hydrochloride
• 5-Chloro-2-benzimidazolylmethylketone
• rac.-1-(5-chloro-benzoimidazol-2-yl)-ethylamine
• rac-1-(5-chloro-benzimidazol-2-yl)ethylamine
• 1-(5-CHLORO-1H-1,3-BENZODIAZOL-2-YL)ETHAN-1-AMINE
• 1H-Benzimidazole-2-methanamine,5-chloro-alpha-methyl-(9CI)
• 1-(5-CHLORO-1H-BENZO[D]IMIDAZOL-2-YL)ETHAN-1-AMINE
• rac.-1-(5-chlorobenzimidazol-2-yl)ethylamine
• EN300-75105
• 1-(6-chloro-1H-benzimidazol-2-yl)ethanamine
• 2-(1-Aminoethyl)-5-chloro-1H-benzimidazole
• CS-0260407
• 1-(6-Chloro-1H-benzo[d]imidazol-2-yl)ethan-1-amine
• CJBPHHBATSLCHJ-UHFFFAOYSA-N
• rac.-1-(5-chloro-1h-benzimidazol-2-yl)ethylamine
• 185949-58-0
• 1-(5-Chloro-1H-benzimidazol-2-yl)ethylamine
• AKOS009234003
• 1-(5-chloro-1H-benzo[d]imidazol-2-yl)ethanamine
• AS-70611
• MFCD09881842
• SCHEMBL1479636
• W19013
• 1-(5-chlorobenzimidazol-2-yl)ethylamine

• MDL： MFCD09881842
• Inchi： 1S/C9H10ClN3/c1-5(11)9-12-7-3-2-6(10)4-8(7)13-9/h2-5H,11H2,1H3,(H,12,13)
• InChI Key： CJBPHHBATSLCHJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(C(C)N)=N2

Computed Properties

• Exact Mass: 195.056
• Monoisotopic Mass: 195.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.7A^2